Cas no 25986-11-2 (Benzene,1,1'-[1,2-ethanediylbis(oxy)]bis[3-nitro-)

• Product Name: Benzene,1,1'-[1,2-ethanediylbis(oxy)]bis[3-nitro-
• CAS No: 25986-11-2
• MF: C₁₄H₁₂N₂O₆
• MW: 304.254883766174
• CID: 284139
• PubChem ID: 270648
• Update Time: 2025-04-19

Benzene,1,1'-[1,2-ethanediylbis(oxy)]bis[3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[1,2-ethanediylbis(oxy)]bis[3-nitro-
• 1-nitro-3-[2-(3-nitrophenoxy)ethoxy]benzene
• 1,1'-[ethane-1,2-diylbis(oxy)]bis(3-nitrobenzene)
• 1,2-Bis-(3-nitro-phenoxy)-aethan
• 1,2-bis-(3-nitro-phenoxy)-ethane
• AC1L6P2W
• AC1Q1XER
• AC1Q2132
• Aethylenglykol-bis-(3-nitro-phenyl)-aether
• AR-1B4203
• CTK4F6902
• KST-1B2417
• NSC113231
• 1,2-Bis(3-nitrophenoxy)ethane
• SCHEMBL15498199
• 25986-11-2
• AKOS008648310
• 1,2-bis(m-nitrophenoxy)ethane
• DTXSID80297032
• NSC-113231

• Inchi： 1S/C14H12N2O6/c17-15(18)11-3-1-5-13(9-11)21-7-8-22-14-6-2-4-12(10-14)16(19)20/h1-6,9-10H,7-8H2
• InChI Key： GBCBXHQZIWRUCA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])CCOC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.06956
• Monoisotopic Mass: 304.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 104.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers